BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Bromofluoromethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromofluoromethane

Cat. No.: B051070

Essential Safety and Handling Guide for
Bromofluoromethane

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling bromofluoromethane, including detailed operational and disposal
plans.

Chemical Hazard and Toxicity

Bromofluoromethane (CH2BrF) is a hazardous chemical that poses significant health risks. It
is classified as fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[1][2] It is alsO
recognized for its potential to harm public health and the environment by destroying ozone in
the upper atmosphere.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling bromofluoromethane to
prevent exposure. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye and Face

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]3]

Protects against splashes and
vapors that can cause serious

eye damage.

Hand

Chemical impermeable gloves.

Always inspect gloves prior to

Prevents skin contact, which

can be fatal.
use.[1][3]
Fire/flame resistant and
Bod impervious clothing.[1] A lab Provides a barrier against
ody

coat should be worn to protect

clothing and skin.[4]

spills and splashes.

Respiratory

Use only in a well-ventilated
area.[1][3] In case of
inadequate ventilation, wear

respiratory protection.[1][3]

Protects against inhalation of
fatal concentrations of gas or

vapors.

Emergency First Aid Procedures

Immediate action is critical in the event of exposure to bromofluoromethane.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.echemi.com/sds/bromofluoromethane-pid_Seven21811.html
https://www.chemicalbook.com/msds/bromofluoromethane.pdf
https://www.echemi.com/sds/bromofluoromethane-pid_Seven21811.html
https://www.chemicalbook.com/msds/bromofluoromethane.pdf
https://www.echemi.com/sds/bromofluoromethane-pid_Seven21811.html
https://www.youtube.com/watch?v=KIqH3oqJk0M
https://www.echemi.com/sds/bromofluoromethane-pid_Seven21811.html
https://www.chemicalbook.com/msds/bromofluoromethane.pdf
https://www.echemi.com/sds/bromofluoromethane-pid_Seven21811.html
https://www.chemicalbook.com/msds/bromofluoromethane.pdf
https://www.benchchem.com/product/b051070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Measures

Ingestion

Get emergency medical help immediately.[1][3]

Rinse mouth with water. Do not induce vomiting.

[3]

Skin

Take off immediately all contaminated clothing
and wash it before reuse.[1][3] Wash off with

soap and plenty of water.[3] Consult a doctor.[3]

Inhalation

Move the victim into fresh air.[3] If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration.[3] Get emergency medical
help immediately.[1][3]

Eye

Rinse with pure water for at least 15 minutes.[3]

Consult a doctor.[3]

Operational Plan for Handling Bromofluoromethane

A systematic approach is crucial for the safe handling of this hazardous chemical.

Preparation and Engineering Controls:

« Ventilation: Always handle bromofluoromethane in a well-ventilated area or a chemical

fume hood.[1][3]

o Emergency Equipment: Ensure that eyewash stations and safety showers are close to the

workstation location.[5]

« Ignition Sources: Remove all sources of ignition and use non-sparking tools to prevent fire.

[3]

Handling Procedure:

e Personal Protective Equipment (PPE): Don all required PPE as specified in the table above

before handling the chemical.

e Avoid Contact: Do not get in eyes, on skin, or on clothing.[1][3]
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e Avoid Inhalation: Do not breathe dust, fume, gas, mist, vapors, or spray.[1][3]

e General Hygiene: Do not eat, drink, or smoke when using this product.[1][3] Wash hands
thoroughly after handling.[3]

Storage:

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3]
e Incompatibilities: Store apart from foodstuff containers or incompatible materials.[3]

e Security: Store locked up.[1][3]

Disposal Plan

Proper disposal is essential to mitigate environmental harm and comply with regulations.

o Waste Characterization: Bromofluoromethane waste is considered hazardous.

» Containerization: Collect waste in a suitable, closed, and labeled container.

o Disposal Route: Dispose of contents/container to an appropriate treatment and disposal
facility in accordance with applicable laws and regulations.[1][3]

» Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to make it unusable and
dispose of it in a sanitary landfill.[3]

Workflow for Safe Handling of Bromofluoromethane
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Caption: Workflow for the safe handling of bromofluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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